1-{3-oxo-3-[3-(4-phenyl-1-piperazinyl)-1-piperidinyl]propyl}-1H-benzimidazole

• IUPAC Name: 3-(benzimidazol-1-yl)-1-[3-(4-phenylpiperazin-1-yl)piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C25H31N5O/c31-25(12-14-30-20-26-23-10-4-5-11-24(23)30)29-13-6-9-22(19-29)28-17-15-27(16-18-28)21-7-2-1-3-8-21/h1-5,7-8,10-11,20,22H,6,9,12-19H2
• InChI Key: YCRSLXGFIZJQTA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CCN2C=NC3=CC=CC=C32)N4CCN(CC4)C5=CC=CC=C5
• Molecular Formula: C25H31N5O
• Molecular Weight: 417.5 g/mol

Description

1-{3-oxo-3-[3-(4-phenyl-1-piperazinyl)-1-piperidinyl]propyl}-1H-benzimidazole is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as BIBN4096BS and has been found to have a variety of biochemical and physiological effects. In

Mechanism of Action

1-{3-oxo-3-[3-(4-phenyl-1-piperazinyl)-1-piperidinyl]propyl}-1H-benzimidazole acts as a competitive antagonist of the CGRP receptor. This compound binds to the receptor and prevents the binding of CGRP, which leads to the inhibition of the downstream signaling pathway. This results in the inhibition of pain and inflammation.
Biochemical and Physiological Effects:
1-{3-oxo-3-[3-(4-phenyl-1-piperazinyl)-1-piperidinyl]propyl}-1H-benzimidazole has been found to have a variety of biochemical and physiological effects. This compound has been found to inhibit the release of CGRP, which leads to the inhibition of pain and inflammation. In addition, this compound has been found to have potential applications in the treatment of other pain-related disorders.

Advantages and Limitations for Lab Experiments

1-{3-oxo-3-[3-(4-phenyl-1-piperazinyl)-1-piperidinyl]propyl}-1H-benzimidazole has several advantages for lab experiments. This compound is a potent and selective antagonist of the CGRP receptor, which makes it a valuable tool for studying the role of CGRP in pain and inflammation. However, this compound has some limitations as well. It has been found to have poor solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for the study of 1-{3-oxo-3-[3-(4-phenyl-1-piperazinyl)-1-piperidinyl]propyl}-1H-benzimidazole. One direction is to explore the potential applications of this compound in the treatment of other pain-related disorders. Another direction is to investigate the potential side effects of this compound and to develop strategies to minimize these effects. Additionally, future studies could explore the potential of this compound as a therapeutic agent for other diseases beyond pain and inflammation.

Synthesis Methods

The synthesis of 1-{3-oxo-3-[3-(4-phenyl-1-piperazinyl)-1-piperidinyl]propyl}-1H-benzimidazole involves a multi-step process. The first step involves the reaction of 4-phenylpiperazine with 3-chloropropionic acid, which leads to the formation of 3-(4-phenyl-1-piperazinyl)propionic acid. The second step involves the reaction of 3-(4-phenyl-1-piperazinyl)propionic acid with 1,3-diaminopropane, which leads to the formation of 1-{3-[3-(4-phenyl-1-piperazinyl)-1-piperidinyl]propyl}-1H-benzimidazole. This compound can be further modified to obtain 1-{3-oxo-3-[3-(4-phenyl-1-piperazinyl)-1-piperidinyl]propyl}-1H-benzimidazole.

Scientific Research Applications

1-{3-oxo-3-[3-(4-phenyl-1-piperazinyl)-1-piperidinyl]propyl}-1H-benzimidazole has been extensively studied for its potential applications in scientific research. This compound has been found to be a potent and selective antagonist of the calcitonin gene-related peptide (CGRP) receptor. CGRP is a neuropeptide that is involved in the regulation of pain and inflammation. Antagonists of the CGRP receptor have been found to be effective in the treatment of migraine headaches. 1-{3-oxo-3-[3-(4-phenyl-1-piperazinyl)-1-piperidinyl]propyl}-1H-benzimidazole has also been found to have potential applications in the treatment of other pain-related disorders.